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Compound of Interest

Compound Name: Tenofovir

Cat. No.: B000777

Essential Safety and Handling Guide for
Tenofovir

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients like Tenofovir is paramount. This guide provides immediate,
essential safety and logistical information, including personal protective equipment (PPE)
protocols, operational handling procedures, and proper disposal methods.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling Tenofovir in a laboratory setting. Selections should be based on a thorough risk
assessment of the specific procedures being performed.
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Protection Type

Equipment

Specific Recommendations
& Considerations

Eye and Face Protection

Safety glasses with side
shields, chemical splash

goggles, or a full face shield.[1]

[2]

Wear safety glasses with side
shields at a minimum.[1][2] If
there is a risk of splashes,
dust, or aerosols, use chemical
splash goggles.[1][2] A full face
shield is recommended when
there is a potential for direct
facial contact with the
substance.[1][2] An emergency
eye wash station should be

readily accessible.

Skin Protection

Impermeable gloves and a lab
coat or other protective

overgarment.[3][4]

Nitrile or other impervious
gloves are recommended.
Since no specific glove
material is universally
recommended due to varying
preparations, it is crucial to
select gloves that are resistant
to the specific product and any
solvents being used.[3] Always
inspect gloves for integrity
before use and wash hands

thoroughly after handling.[4]

Respiratory Protection

Respiratory protective device.

Not typically required for
normal handling of packaged
products. However, if handling
bulk, crushed, or broken
tablets, or if there is a potential
for uncontrolled release or
unknown exposure levels, a
powered air-purifying respirator
(PAPR) with HEPA filters or a
positive-pressure air-supplied

respirator should be used. In
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cases of brief exposure or low
contamination, a respiratory

filter device may be sufficient.

[3]

Operational Handling and Disposal Plan

Adherence to proper handling and disposal procedures is critical to minimize exposure and
environmental impact. The following workflow outlines the key steps from preparation to
disposal.

Caption: Workflow for the safe handling and disposal of Tenofovir.

Procedural Guidance

General Hygiene and Safety:

¢ Avoid contact with skin and eyes.[3]

Keep away from foodstuffs and beverages.[3]

Wash hands before breaks and at the end of work.[3]

Do not eat, drink, or smoke in the handling area.[3]

Immediately remove any soiled or contaminated clothing.[3]
Disposal of Tenofovir Waste:

o Excess and Expired Material: Unused or expired Tenofovir should be disposed of through a
licensed hazardous material disposal company.[4]

o Contaminated Materials: Items such as used gloves, lab coats, and other contaminated
materials should be disposed of in the same manner as the product itself.[4]

» Avoid Environmental Release: Do not flush Tenofovir down the toilet or dispose of it in
drains or water courses.[4][5][6][7] For unused medication in a non-laboratory context,
medicine take-back programs are recommended.[5][6][7][8]
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By implementing these safety measures, laboratories can effectively mitigate the risks
associated with handling Tenofovir, ensuring the well-being of personnel and minimizing
environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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